Cas no 4598-86-1 (1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid)
4598-86-1 structure
Product Name:1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid
CAS No:4598-86-1
MF:C5H5N3O4
MW:171.110900640488
MDL:MFCD00464004
CID:331531
PubChem ID:535976
Update Time:2025-07-25
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylicacid, 1-methyl-4-nitro-
- 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid
- 1-Methyl-4-nitro-pyrazole-3-carboxylic acid
- F0405-1927
- AS-34630
- J-504951
- 1-methyl-4-nitro-pyrazole-3-carboxylate
- 4598-86-1
- AM20100175
- 1-methyl-4-nitro-1H-pyrazole-3-carboxylicacid
- SR-01000407659-1
- A826952
- STK298620
- AKOS000265691
- EU-0035620
- EN300-83464
- SCHEMBL1559275
- Z275141170
- 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-nitro-
- 1-methyl-4-nitropyrazole-3-carboxylic acid
- SR-01000407659
- BBL009852
- MFCD00464004
- BB 0256947
- PB21704
- CS-0052439
- 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid #
- FT-0635369
- ALBB-004724
- DB-019258
- SY041941
- 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid
-
- MDL: MFCD00464004
- Inchi: 1S/C5H5N3O4/c1-7-2-3(8(11)12)4(6-7)5(9)10/h2H,1H3,(H,9,10)
- InChI Key: OMMBYRSUPXNTEK-UHFFFAOYSA-N
- SMILES: OC(C1C(=CN(C)N=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 171.02800
- Monoisotopic Mass: 171.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
- XLogP3: -0.1
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 399°Cat760mmHg
- Flash Point: 195.1°C
- Refractive Index: 1.675
- PSA: 100.94000
- LogP: 0.54970
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011314-1g |
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 1g |
2291.0CNY | 2021-07-05 | ||
| Chemenu | CM108028-5g |
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 95% | 5g |
$308 | 2021-08-06 | |
| Chemenu | CM108028-10g |
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 95% | 10g |
$528 | 2021-08-06 | |
| Chemenu | CM108028-25g |
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 95% | 25g |
$866 | 2021-08-06 | |
| Alichem | A049002974-5g |
1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 95% | 5g |
$492.45 | 2023-09-01 | |
| Alichem | A049002974-10g |
1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 95% | 10g |
$683.40 | 2023-09-01 | |
| Alichem | A049002974-25g |
1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 95% | 25g |
$1339.26 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011314-500mg |
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 500mg |
1495.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AZ230-5g |
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 97% | 5g |
2800.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AZ230-200mg |
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid |
4598-86-1 | 97% | 200mg |
225.0CNY | 2021-07-10 |
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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